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An In-depth Technical Guide to Neobavaisoflavone and its Role in Traditional Chinese

Medicine

Introduction
Neobavaisoflavone is a prenylated isoflavonoid isolated from various plants, most notably

from the dried ripe fruit of Psoralea corylifolia L.[1][2]. In the systematic framework of Traditional

Chinese Medicine (TCM), this fruit is known as Buguzhi (补骨脂). For centuries, Buguzhi has

been a cornerstone herb in TCM for treating a variety of ailments, grounded in its distinct

energetic properties and therapeutic actions[3][4]. Modern phytochemical research has

identified neobavaisoflavone as one of its key bioactive constituents, providing a molecular

basis for the herb's traditional applications and revealing novel therapeutic potentials. This

technical guide provides a comprehensive overview of the traditional uses of Buguzhi, the

pharmacological activities of neobavaisoflavone, detailed experimental protocols, and the

molecular pathways it modulates.

Traditional Chinese Medicine (TCM) Profile of
Psoralea corylifolia (Buguzhi)
In TCM, herbs are characterized by their nature, flavor, and the meridian channels they

influence. This framework dictates their clinical applications.

Pinyin Name: Bǔ Gǔ Zhī[5]
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English Name: Psoralea Fruit, Malaytea Scurfpea Fruit

Properties: Pungent, Bitter, Warm

Channel Tropism: Enters the Kidney and Spleen meridians

Traditional Indications and Uses:

Based on its properties, Buguzhi is traditionally used to:

Tonify the Kidneys and Strengthen Yang: It is a primary herb for addressing Kidney-Yang

deficiency, which can manifest as lower back and knee pain, impotence, seminal emission,

enuresis, and frequent urination.

Warm the Spleen and Stop Diarrhea: Its warming nature helps to treat diarrhea caused by

Spleen-Yang deficiency, particularly "dawn diarrhea" (diarrhea that occurs early in the

morning).

Aid the Kidneys to Grasp Qi: It is used for chronic asthma and wheezing due to the Kidney's

inability to "grasp" the Qi from the Lungs.

Treat Skin Diseases (External Use): Topically, it has been applied for vitiligo, alopecia areata,

and psoriasis.

Pharmacological Activities and Mechanisms of
Neobavaisoflavone
Scientific investigation into neobavaisoflavone has elucidated the molecular mechanisms that

likely underpin many of the traditional uses of Psoralea corylifolia.

Anti-inflammatory Activity
Neobavaisoflavone exhibits significant anti-inflammatory properties. Studies using

lipopolysaccharide (LPS)-induced RAW264.7 macrophage cells have shown that it effectively

suppresses inflammatory responses. The mechanism involves the inhibition of key signaling

pathways, including Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinases

(MAPKs). By down-regulating these pathways, neobavaisoflavone reduces the production of
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inflammatory mediators such as nitric oxide (NO), reactive oxygen species (ROS), inducible

nitric oxide synthase (iNOS), cyclooxygenase-2 (COX-2), tumor necrosis factor-alpha (TNF-α),

interleukin-6 (IL-6), and interleukin-1β (IL-1β).

Bone Health and Anti-Osteoporotic Effects
The TCM use of Buguzhi for strengthening bones aligns with modern findings on

neobavaisoflavone's role in bone metabolism. It has been shown to inhibit

osteoclastogenesis, the process of bone resorption. This effect is achieved by blocking the

RANKL signaling pathway. Specifically, neobavaisoflavone disrupts the recruitment of TRAF6

and c-Src to the RANK receptor, which in turn inactivates downstream NF-κB, MAPKs, and Akt

signaling pathways. This leads to the inhibition of calcium oscillation and the nuclear

translocation of NFATc1, a master regulator of osteoclast differentiation. In vivo studies in

ovariectomized mice confirmed that neobavaisoflavone ameliorates bone loss.

Anti-tumor Activity
Neobavaisoflavone demonstrates promising anti-cancer effects across various cell lines. In

non-small-cell lung cancer (NSCLC), it has been found to inhibit cell proliferation and migration

and induce apoptosis by suppressing the STAT3 signaling pathway. Furthermore, it can

sensitize TRAIL-resistant prostate cancer cells, significantly enhancing TRAIL-mediated

apoptosis.

Neuroprotective Effects
Neobavaisoflavone possesses potent neuroprotective properties. It has shown significant

inhibitory activity against hydrogen peroxide-induced cell death in HT22 hippocampal cells. In

an animal model of Alzheimer's disease, neobavaisoflavone administration ameliorated

memory deficits and brain damage by inhibiting apoptosis, oxidative stress, and

neuroinflammation. This protective effect is mediated, at least in part, through the regulation of

the SIRT1 signaling pathway.

Anti-Allergic and Immunomodulatory Effects
Research has demonstrated that neobavaisoflavone can inhibit allergic inflammatory

responses by suppressing mast cell activation. It reduces the degranulation of mast cells and
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decreases the production of leukotriene C4 and prostaglandin D2. The underlying mechanism

involves the suppression of MAPK phosphorylation and the NF-κB signaling pathway.

Data Presentation
Table 1: Quantitative Analysis of Neobavaisoflavone in
Psoralea corylifolia

Compound Amount (mg/g) Analytical Method Source

Neobavaisoflavone
0.74 - 11.71 (Range

across components)
HPLC-UV

Psoralen
0.74 - 11.71 (Range

across components)
HPLC-UV

Angelicin
0.74 - 11.71 (Range

across components)
HPLC-UV

Psoralidin
0.74 - 11.71 (Range

across components)
HPLC-UV

Isobavachalcone
0.74 - 11.71 (Range

across components)
HPLC-UV

Bavachinin
0.74 - 11.71 (Range

across components)
HPLC-UV

Bakuchiol
11.71 (Most

abundant)
HPLC-UV

Table 2: In Vitro Experimental Data for
Neobavaisoflavone
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Cell Line Model
Concentration
Range

Key Findings Source

RAW264.7
LPS-induced

inflammation
0.01, 0.1, 1 µM

Inhibition of NO,

ROS, iNOS,

COX-2, TNF-α,

IL-6, IL-1β

BMMCs,

RAW264.7

RANKL-induced

osteoclastogene

sis

Dose-dependent

Inhibition of

osteoclast

differentiation

and function

PC-9, H460,

A549

Non-small-cell

lung cancer
Dose-dependent

Decreased cell

viability,

migration;

induced

apoptosis

LNCaP Prostate Cancer
50 µM (+100

ng/ml TRAIL)

Increased

apoptotic cells to

77.5%

HT22
H₂O₂-induced

oxidative stress
Not specified

Potent inhibition

of cell death

B16F10

α-MSH-

stimulated

melanogenesis

10, 25, 50 µM

Reduced

melanin

synthesis and

tyrosinase

activity

Table 3: In Vivo Experimental Data for
Neobavaisoflavone
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Animal Model Condition Dosage Key Findings Source

Mice

Aβ₂₅₋₃₅-induced

Alzheimer's

Disease

15 mg/kg/day, 30

mg/kg/day (oral)

Ameliorated

memory deficits,

reduced

neuronal

damage,

apoptosis, and

neuroinflammatio

n via SIRT1

signaling

Ovariectomized

Mice

Postmenopausal

Osteoporosis
Not specified

Inhibited

osteoclastogene

sis and

ameliorated bone

loss

Mice

IgE-induced

Passive

Systemic

Anaphylaxis

Dose-dependent

(oral)

Inhibited the

anaphylactic

reaction

Experimental Protocols
Protocol 1: HPLC Method for Quantification of
Neobavaisoflavone
This protocol is based on methodologies for determining the content of neobavaisoflavone in

Psoralea corylifolia.

Instrumentation: High-Performance Liquid Chromatography (HPLC) system with a UV

detector.

Column: WondaSil® C18 (150.0 mm × 4.6 mm, 5 µm).

Mobile Phase: Gradient elution using (A) 0.05% trifluoroacetic acid in water and (B)

acetonitrile.
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Flow Rate: 1.0 ml/min.

Column Temperature: 30°C.

Detection Wavelength: 254 nm.

Injection Volume: 20 μl.

Sample Preparation: Ultrasonic extraction of powdered Psoralea corylifolia with 100%

methanol for 30 minutes.

Quantification: A linear regression equation is established using a standard curve of

neobavaisoflavone (linear range typically 0.75-12.00 μg/ml).

Protocol 2: Anti-inflammatory Assay in RAW264.7 Cells
This protocol is a summary of the methods used to investigate the anti-inflammatory effects of

neobavaisoflavone.

Cell Culture: RAW264.7 macrophages are cultured in DMEM supplemented with 10% FBS

and 1% penicillin-streptomycin at 37°C in a 5% CO₂ incubator.

Treatment: Cells are pre-treated with various concentrations of neobavaisoflavone (e.g.,

0.01, 0.1, and 1 μM) for a specified time (e.g., 1 hour) before being stimulated with

lipopolysaccharide (LPS) (e.g., 62.5 ng/ml) for 24 hours.

Nitric Oxide (NO) Measurement: The concentration of NO in the culture supernatant is

measured using the Griess reagent.

Cytokine Measurement: Levels of TNF-α, IL-6, and IL-1β in the supernatant are quantified

using commercial ELISA kits according to the manufacturer's instructions.

Western Blot Analysis: Cell lysates are prepared, and proteins are separated by SDS-PAGE.

The expression levels of key proteins (e.g., iNOS, COX-2, phosphorylated and total forms of

p65, ERK, JNK, p38) are analyzed using specific primary and secondary antibodies.

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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